Cas no 1214372-33-4 (3'-Difluoromethoxy-2'-fluoroacetophenone)

• Product Name: 3'-Difluoromethoxy-2'-fluoroacetophenone
• CAS No: 1214372-33-4
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 4989585
• Update Time: 2025-05-20

3'-Difluoromethoxy-2'-fluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 3'-Difluoromethoxy-2'-fluoroacetophenone

• Inchi： 1S/C9H7F3O2/c1-5(13)6-3-2-4-7(8(6)10)14-9(11)12/h2-4,9H,1H3
• InChI Key： SLKRCHPELCDYPI-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C(C)=O)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3'-Difluoromethoxy-2'-fluoroacetophenone

3'-Difluoromethoxy-2'-fluoroacetophenone: A Comprehensive Overview

3'-Difluoromethoxy-2'-fluoroacetophenone, identified by the CAS number 1214372-33-4, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a difluoromethoxy group and a fluoroacetophenone moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3'-difluoromethoxy-2'-fluoroacetophenone involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent advancements in catalytic methods and the use of transition metal catalysts have enabled more efficient and selective pathways for its production. These methods not only enhance the yield but also reduce the environmental footprint, aligning with the growing demand for sustainable chemical processes.

One of the most notable aspects of this compound is its potential in drug discovery. The presence of the difluoromethoxy group introduces unique electronic and steric properties, which can be exploited in designing bioactive molecules. Recent studies have demonstrated that 3'-difluoromethoxy-2'-fluoroacetophenone exhibits promising activity against various enzymes and receptors, making it a candidate for further exploration in therapeutic development.

In addition to its pharmacological applications, this compound has found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials hold potential for applications in gas storage, catalysis, and sensing technologies.

The chemical stability and reactivity of 3'-difluoromethoxy-2'-fluoroacetophenone have also been extensively studied. Research indicates that the molecule undergoes selective reactions under specific conditions, such as nucleophilic aromatic substitution and electrophilic aromatic substitution. These studies provide valuable insights into its reactivity patterns, which are crucial for designing new synthetic routes and optimizing existing ones.

From an environmental perspective, understanding the fate and transport of 3'-difluoromethoxy-2'-fluoroacetophenone in natural systems is essential. Recent eco-toxicological studies have assessed its potential impact on aquatic ecosystems, revealing that it exhibits low toxicity at environmentally relevant concentrations. This information is critical for ensuring safe handling and disposal practices.

In conclusion, 3'-difluoromethoxy-2'-fluoroacetophenone stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure, combined with recent research advancements, positions it as a key player in diverse scientific domains. As ongoing investigations continue to uncover new facets of its properties and applications, this compound is poised to make significant contributions to both academic research and industrial innovation.